Cas no 1632310-37-2 ((5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 1632310-37-2
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• CID: 5238503
• PubChem ID: 117655368
• Update Time: 2025-07-14

(5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfoximine, S-(5-bromo-2-pyridinyl)-S-2-methyl-
• (5-bromopyridin-2-yl)(imino)(methyl)-l6-sulfanone
• (5-bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone
• (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone

• Inchi： 1S/C6H7BrN2OS/c1-11(8,10)6-3-2-5(7)4-9-6/h2-4,8H,1H3
• InChI Key： ISKVCXVVNLZJSN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)S(C)(=N)=O

Computed Properties

• Exact Mass: 233.94625g/mol
• Monoisotopic Mass: 233.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.2

Additional information on (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone

Introduction to (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone (CAS No. 1632310-37-2)

Compound (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone, identified by its CAS number 1632310-37-2, is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 5-bromopyridin-2-yl moiety and an imino)methyl group in its structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel drugs.

The (5-Bromopyridin-2-yl) part of the molecule is a brominated pyridine derivative, which is known for its ability to interact with various biological targets due to the electron-withdrawing nature of the bromine atom. This feature enhances the compound's binding affinity and selectivity, making it an attractive candidate for drug design. In recent years, brominated pyridines have been extensively studied for their role in modulating enzyme activity and receptor binding, particularly in the context of oncology and inflammatory diseases.

On the other hand, the (imino)methyl group introduces a reactive site that can participate in various chemical transformations, such as condensation reactions with nucleophiles or other functional groups. This reactivity makes the compound a versatile building block for synthesizing more complex molecules. Additionally, the presence of a sulfanone moiety, represented by lambda6-sulfanone, contributes to the molecule's stability and solubility, which are critical factors in pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone, allowing researchers to explore its potential in various biological assays. The compound has been tested in vitro for its ability to inhibit specific enzymes and receptors associated with diseases such as cancer and neurodegeneration. Preliminary results suggest that it exhibits promising activity against several targets, including kinases and transcription factors.

In the realm of drug discovery, the development of small-molecule inhibitors is a cornerstone approach for treating human diseases. (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone represents an example of how structural modifications can enhance biological activity. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs of this compound that may exhibit improved efficacy and reduced toxicity.

The sulfonamide group is particularly noteworthy for its role in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The incorporation of a sulfanone moiety into (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone may further enhance its pharmacological properties by improving metabolic stability and bioavailability.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By designing molecules that selectively interact with disease-causing proteins or pathways, researchers can develop treatments that minimize side effects while maximizing therapeutic benefit. The structural features of (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone make it a promising candidate for such targeted approaches.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, including flow chemistry and catalytic processes, have been employed to streamline these reactions and improve scalability. These advancements are crucial for translating laboratory discoveries into clinical applications.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that address these challenges effectively. (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone exemplifies this progress by combining structural complexity with biological function. Its continued study promises to yield new insights into drug design principles and therapeutic strategies.

In conclusion, (5-Bromopyridin-2-yl)(imino)methyl-lambda6-sulfanone (CAS No. 1632310-37-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable interactions with various biological targets, making it a valuable tool for drug discovery. As research progresses, this compound is likely to play an increasingly important role in developing novel therapeutics for a wide range of diseases.